
2-Deoxyglucose: A Technical Guide to a Potent
Caloric Restriction Mimetic

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-Deoxyglucose

CAS No.: 61-58-5

Cat. No.: B1219389

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Caloric restriction (CR) is a well-documented intervention for extending lifespan and improving

healthspan across a multitude of species. However, the practical application of CR in humans

is fraught with challenges. This has spurred the development of caloric restriction mimetics

(CRMs), compounds that recapitulate the biochemical and physiological effects of CR without

necessitating a reduction in food intake. Among the most studied of these is 2-Deoxy-D-

glucose (2-DG), a glucose analog that acts as a potent inhibitor of glycolysis. This technical

guide provides an in-depth exploration of 2-DG as a CRM, detailing its mechanism of action,

downstream signaling effects, and key experimental findings. It further presents detailed

experimental protocols and quantitative data to facilitate its use in a research and drug

development context.
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Caloric restriction, the reduction of calorie intake without malnutrition, is a robust method for

delaying the onset of age-related diseases and extending longevity in organisms ranging from

yeast to rodents.[1] The beneficial effects of CR are attributed to a complex interplay of

metabolic and signaling adaptations. However, the stringent nature of CR diets makes long-

term adherence difficult for humans. This has led to the search for pharmacological agents,

known as caloric restriction mimetics (CRMs), that can mimic the positive effects of CR.[2][3]

2-Deoxy-D-glucose (2-DG) has emerged as a prototypical CRM.[2][3] By interfering with

glucose metabolism, 2-DG initiates a cascade of cellular responses that parallel those

observed under caloric restriction.[4] This guide will delve into the core mechanisms of 2-DG

action and provide the necessary technical information for its scientific investigation.

Mechanism of Action: Glycolytic Inhibition
2-DG exerts its primary effect by competitively inhibiting glycolysis, the central pathway of

glucose metabolism.[4][5][6] As a glucose analog, 2-DG is taken up by cells via glucose

transporters.[7] Inside the cell, it is phosphorylated by the enzyme hexokinase to 2-deoxy-D-

glucose-6-phosphate (2-DG-6P).[5][6][7] Unlike glucose-6-phosphate, 2-DG-6P cannot be

further metabolized by phosphoglucose isomerase, the next enzyme in the glycolytic pathway.

[6][7][8] This leads to the intracellular accumulation of 2-DG-6P, which in turn competitively

inhibits hexokinase, effectively blocking glycolysis.[6][7][8]

The inhibition of glycolysis by 2-DG leads to a decrease in cellular ATP production, mimicking a

state of energy deprivation akin to caloric restriction.[9]
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Mechanism of 2-Deoxyglucose (2-DG) Inhibition of Glycolysis.
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Downstream Signaling Pathways
The energy stress induced by 2-DG triggers a number of downstream signaling pathways that

are also modulated by caloric restriction. A key player in this response is AMP-activated protein

kinase (AMPK), a master regulator of cellular energy homeostasis.[10]

The decrease in ATP levels and a concomitant increase in the AMP:ATP ratio leads to the

activation of AMPK.[11] Activated AMPK then initiates a cascade of events aimed at restoring

energy balance, including the inhibition of anabolic pathways (such as protein synthesis) and

the activation of catabolic pathways (such as autophagy).[11]
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Downstream Signaling Cascade of 2-DG via AMPK Activation.

Quantitative Data Summary
The following tables summarize key quantitative data from various studies on 2-DG.
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Table 1: In Vitro Efficacy of 2-DG

Cell Line
2-DG
Concentration

Observed Effect Reference

Bladder Cancer Cells 5 mM

Sensitization to

doxorubicin, cisplatin,

and gemcitabine

[7]

Murine Endothelial

Cells
Not specified

Suppression of

proliferation,

apoptosis induction,

reduced migration

[12]

H460 or H157 cells 5 mM
Inhibition of cell

growth
[12]

Human T cells

(PBMCs)
0.15–0.6 mM

Increased IFN-γ

secretion in pre-

activated cells

[13][14]

Human T cells

(PBMCs)
>2.4 mM

Reduced IFN-γ

secretion
[13][14]

Jurkat Cells 0.6 mM
Reduced PD-1

expression
[13]

Various Malignant Cell

Lines
5 mM

Proliferation slowdown

or arrest, apoptosis

induction

[15][16]

Table 2: In Vivo Efficacy and Dosing of 2-DG in Animal Models
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Animal Model
2-DG
Dose/Administratio
n

Observed Effect Reference

Rats
0.2%, 0.4%, or 0.6%

in diet

High dose (0.6%) was

toxic; lower doses

mimicked CR effects

[4]

Rats (Wistar)
Chronic low-dose in

diet

Increased ROS,

augmented defense

mechanisms

[17]

Rats (accelerated

senescence model)

Chronic low-dose in

diet

Mitohormetic effect,

increased antioxidant

enzymes and

autophagy gene

expression

[18]

Mice
0.4% w/v in drinking

water

Reduced infiltration of

inflammatory cells
[19]

Mice
0.4% in drinking water

for 10 days

Reduced

endotoxemia-induced

inflammation

[20]

Mice (3xTgAD female)
0.04% in diet for 7

weeks

Increased

ketogenesis, reduced

amyloid burden

[21]

Mice 1000 mg/kg
Enhanced anesthetic

effects of isoflurane
[22]

Table 3: Human Clinical Trial Data for 2-DG
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Clinical Trial
Phase

Condition 2-DG Dose Key Findings Reference

Phase I
Advanced Solid

Tumors

Up to 63

mg/kg/day

(clinically

tolerable dose)

32% stable

disease, 3%

partial response.

Side effects

included fatigue,

sweating,

dizziness,

nausea.

[23][24][25]

Phase I

Advanced Solid

Tumors (with

docetaxel)

63 mg/kg/day

Tolerable

adverse effects.

No

pharmacokinetic

interaction with

docetaxel.

[25]

Phase I/II

Glioblastoma

Multiforme (with

radiotherapy)

200-300 mg/kg

Moderate

increase in

survival and

improved quality

of life.

[26]

Detailed Experimental Protocols
In Vitro Cell Viability Assay (MTT Assay)
This protocol is a standard method to assess the effect of 2-DG on the viability of cancer cell

lines.[26]

Materials:

Cancer cell line of interest (e.g., MCF-7)

2-Deoxy-D-glucose (2-DG)

Culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics
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3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

Dimethyl sulfoxide (DMSO)

96-well plates

Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere

overnight.

Prepare serial dilutions of 2-DG in culture medium.

Remove the old medium and add 100 µL of the 2-DG-containing medium to the respective

wells. Include a vehicle control (medium without 2-DG).

Incubate the plate for 24, 48, or 72 hours.

Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours.

Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a microplate reader.

Seed cells in 96-well plate Prepare 2-DG dilutions Treat cells with 2-DG Incubate (24-72h) Add MTT solution Incubate (4h) Add DMSO Measure absorbance at 570 nm
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Experimental Workflow for an In Vitro MTT Assay.

In Vivo Administration of 2-DG in Mice
This protocol describes the administration of 2-DG to mice through their drinking water.[20]

Materials:

C57BL/6 mice (or other appropriate strain)
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2-Deoxy-D-glucose (2-DG)

Standard rodent chow

Drinking bottles

Procedure:

House mice in standard cages with free access to food and water.

Prepare a 0.4% (w/v) solution of 2-DG in drinking water.

For the treatment group, replace the regular drinking water with the 2-DG solution.

The control group continues to receive regular drinking water.

Administer the 2-DG solution for the desired duration of the experiment (e.g., 10 days).

Monitor the mice daily for any signs of toxicity or changes in behavior.

At the end of the treatment period, tissues can be collected for further analysis.

Western Blot Analysis for AMPK Activation
This protocol details the detection of AMPK activation by measuring the phosphorylation of its

alpha subunit at Threonine 172.[11][27][28][29]

Materials:

Cell or tissue lysates

RIPA buffer with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels

PVDF membrane
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Primary antibodies: anti-phospho-AMPKα (Thr172) and anti-total AMPKα

HRP-conjugated secondary antibody

ECL Western Blotting Substrate

Procedure:

Lyse cells or tissues in RIPA buffer.

Determine the protein concentration of the lysates using a BCA assay.

Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

Separate the proteins by SDS-PAGE.

Transfer the proteins to a PVDF membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

Incubate the membrane with the primary antibody against phospho-AMPKα (Thr172)

overnight at 4°C.

Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour

at room temperature.

Detect the signal using an ECL substrate and an imaging system.

Strip the membrane and re-probe with an antibody against total AMPKα to normalize for

protein loading.

Cell/Tissue Lysis Protein Quantification SDS-PAGE Protein Transfer (PVDF) Blocking Primary Antibody Incubation (p-AMPK) Secondary Antibody Incubation Detection Stripping & Re-probing (Total AMPK)

Click to download full resolution via product page

Workflow for Western Blot Analysis of AMPK Activation.
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Potential Side Effects and Toxicity
While 2-DG shows promise as a CRM, it is not without potential side effects. The most

commonly reported adverse events in humans mimic the symptoms of hypoglycemia and

include fatigue, sweating, dizziness, and nausea.[7][25][30][31] At higher doses, more

significant side effects such as reversible hyperglycemia, gastrointestinal bleeding, and QTc

prolongation have been observed.[25] In animal studies, high doses of 2-DG have been

associated with toxicity and increased mortality.[4][17] Therefore, careful dose-finding studies

are crucial for the safe development of 2-DG as a therapeutic agent.

Conclusion
2-Deoxyglucose stands as a significant tool in the study of caloric restriction and aging. Its

well-defined mechanism of action, centered on the inhibition of glycolysis, provides a clear

rationale for its effects as a CRM. The downstream activation of key energy-sensing pathways,

such as AMPK, further solidifies its role in mimicking the cellular responses to nutrient scarcity.

While challenges related to its therapeutic window and potential side effects remain, ongoing

research continues to elucidate the full potential of 2-DG. This technical guide provides a

foundational resource for researchers and drug development professionals seeking to explore

the promising applications of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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